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Compound of Interest

Bis[4-(4-
Compound Name: )
aminophenoxy)phenyl|sulfone

Cat. No.: B080366

Application Notes: Bis[4-(4-
aminophenoxy)phenyl]sulfone (BAPS) in Polymer
Synthesis

Introduction

Bis[4-(4-aminophenoxy)phenyl]sulfone, commonly known as BAPS, is a high-performance
aromatic diamine monomer crucial for the synthesis of advanced polymers such as polyamides
and polyetherimides.[1] Its chemical structure, featuring flexible ether linkages and a rigid
sulfone group, imparts a unique combination of properties to the resulting polymers. These
include excellent thermal stability, good solubility in organic solvents, high glass transition
temperatures (Tg), and desirable mechanical properties.[2] These characteristics make BAPS-
derived polymers highly suitable for demanding applications in the aerospace, automotive, and
electronics industries.[1]

Synthesis of Aromatic Polyamides

Aromatic polyamides (aramids) synthesized from BAPS exhibit superior thermal resistance and
solubility compared to traditional aramids. The incorporation of ether and sulfone moieties into
the polymer backbone disrupts chain packing, which enhances solubility without significantly
compromising thermal stability.
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Experimental Protocol: Direct Polycondensation via
Phosphorylation

A common and efficient method for synthesizing polyamides from BAPS and various aromatic
dicarboxylic acids is the Yamazaki-Higashi phosphorylation reaction.[3][4] This method avoids
the need to prepare reactive diacid chlorides and typically produces high molecular weight
polymers.[3][4]

Materials:

Bis[4-(4-aminophenoxy)phenyl]sulfone (BAPS)

o Aromatic dicarboxylic acid (e.g., Isophthalic acid, Terephthalic acid)

e N-Methyl-2-pyrrolidone (NMP), anhydrous

e Pyridine (Py), anhydrous

 Triphenyl phosphite (TPP)

¢ Lithium Chloride (LiCl), dried

e Ethanol

Water

Procedure:

o Aflame-dried, three-neck flask equipped with a mechanical stirrer, nitrogen inlet, and
condenser is charged with the aromatic dicarboxylic acid (10 mmol), BAPS (10 mmol), NMP
(20 mL), dried LiClI (1.4 g), and pyridine (6 mL).[5]

e The mixture is stirred at room temperature under a gentle nitrogen flow until all solids are
completely dissolved.[5]

» Triphenyl phosphite (22 mmol) is then added to the solution.[5]
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e The reaction mixture is heated to 105-130°C and maintained at this temperature for 3 to 6
hours with continuous stirring.[3][5]

 After the reaction is complete, the viscous polymer solution is allowed to cool to room
temperature.

e The polymer is precipitated by pouring the solution into a beaker containing 500 mL of
vigorously stirred ethanol.[5]

e The fibrous precipitate is collected by filtration, washed thoroughly with hot water and then
with ethanol to remove residual salts and solvents.[5]

e The final polyamide product is dried in a vacuum oven at 100°C overnight. Yields are
typically over 90%.[5]

Data Presentation: Properties of BAPS-Based
Polyamides

The properties of polyamides derived from BAPS can be tailored by selecting different
dicarboxylic acid co-monomers.

Dicarboxylic Inherent
Acid Co- Viscosity Tg (°C) Td10 (°C, N2) Solubility
monomer (dL/g)
Soluble in NMP,
Isophthalic Acid 0.43-1.03 230 - 323 362 - 433
DMAc, DMF
Soluble in NMP,
Terephthalic Acid  0.52 - 0.96 210- 261 497 - 597
DMAc, DMF
4,4
. . Soluble in NMP,
Oxydibenzoic 0.97-1.61 188 - 240 473 - 499
) DMAc, m-cresol
Acid
Biphenyl-4,4'- Soluble in NMP,
_ o 0.64-1.95 280 - 354 376 - 421 o
dicarboxylic acid DMAc, Pyridine

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.researchgate.net/figure/Synthesis-of-polyamides_fig4_253948683
http://www2.ictp.csic.es/qm/polycon/Articulos%20en%20pdf/JPSPC-2000-38-1014.pdf
http://www2.ictp.csic.es/qm/polycon/Articulos%20en%20pdf/JPSPC-2000-38-1014.pdf
http://www2.ictp.csic.es/qm/polycon/Articulos%20en%20pdf/JPSPC-2000-38-1014.pdf
http://www2.ictp.csic.es/qm/polycon/Articulos%20en%20pdf/JPSPC-2000-38-1014.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Data compiled from multiple sources for illustrative purposes.[2][3][4][5]

Visualization: Polyamide Synthesis Workflow

BAPS + Dicarboxylic Acid Add Triphenyl
in NMP, Py, LiCl Phosphite (TPP)

Heat to 105-130°C
(3-6 hours)

Wash with
Hot Water & Ethanol

Click to download full resolution via product page

Caption: Workflow for direct polycondensation of BAPS to form aromatic polyamides.

Synthesis of Poly(ether imide)s and Related
Polyethers

While BAPS as a diamine is not a direct monomer for conventional polyethersulfone (PES)
synthesis (which typically uses a diol), it is a key component in the synthesis of high-
performance poly(ether imide)s (PEIs). The synthesis involves a two-step process starting with
the formation of a poly(amic acid) intermediate, followed by chemical or thermal imidization.

Experimental Protocol: Two-Step Polycondensation for
Poly(ether imide)s

This protocol describes the synthesis of a poly(ether imide) from BAPS and a commercial
dianhydride, such as 4,4'-oxydiphthalic anhydride (ODPA).

Materials:

Bis[4-(4-aminophenoxy)phenyl]sulfone (BAPS)

4,4'-Oxydiphthalic anhydride (ODPA)

N,N-Dimethylacetamide (DMACc), anhydrous

Acetic anhydride
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e Pyridine (Py)
Procedure:
Step 1: Synthesis of Poly(amic acid)

 In a flame-dried, three-neck flask under a nitrogen atmosphere, dissolve BAPS (10 mmol) in
anhydrous DMAc (adjust volume for a 15-20 wt% solid content).

e Once the BAPS is fully dissolved, add an equimolar amount of ODPA (10 mmol) in one
portion.

 Stir the solution at room temperature for 18-24 hours. The viscosity of the solution will
increase significantly as the poly(amic acid) forms.[6]

Step 2: Chemical Imidization

 To the viscous poly(amic acid) solution, add acetic anhydride (40 mmol) and pyridine (20
mmol) as the dehydrating agent and catalyst, respectively.

o Continue stirring the mixture at room temperature for 1 hour, then heat to 50-60°C for an
additional 2-3 hours to complete the imidization.

» Precipitate the resulting poly(ether imide) by pouring the solution into a large volume of
methanol.

e Collect the polymer by filtration, wash it thoroughly with methanol, and dry it in a vacuum
oven at 120°C overnight.

Data Presentation: Properties of BAPS-Based Poly(ether
imide)s

The properties of PEls are influenced by the dianhydride used in the synthesis.
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. . Inherent Dielectric

Dianhydride ] ]

Viscosity Tg (°C) Td5% (°C, N2) Constant (10
Co-monomer

(dL/g) GHz)
ODPA 05-0.8 > 259 > 496 24-27
BPDA 0.6-0.9 > 270 > 500 25-28
PMDA 04-0.7 > 280 >510 26-29

Data is representative for polyetherimides derived from BAPS-like structures.[7]

Visualization: Poly(ether imide) Synthesis Workflow
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Caption: Two-step synthesis workflow for poly(ether imide)s from BAPS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Bis[4-(4-aminophenoxy)phenyl]sulfone in the synthesis
of polyamides and polyethersulfones]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080366#bis-4-4-aminophenoxy-phenyl-sulfone-in-
the-synthesis-of-polyamides-and-polyethersulfones]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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